Morpholine, 4-(2-(2-nitro-1H-imidazol-1-yl)ethyl)-

• CAS No.: 36664-18-3
• Molecular Formula: C9H14N4O3
• Molecular Weight: 226.23 g/mol
• IUPAC Name: 4-[2-(2-nitroimidazol-1-yl)ethyl]morpholine
• InChI: InChI=1S/C9H14N4O3/c14-13(15)9-10-1-2-12(9)4-3-11-5-7-16-8-6-11/h1-2H,3-8H2
• InChI Key: NAEIQHMISIYBGX-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CCN2C=CN=C2[N+](=O)[O-]

Description

Morpholine, 4-(2-(2-nitro-1H-imidazol-1-yl)ethyl)- is a useful research compound. Its molecular formula is C9H14N4O3 and its molecular weight is 226.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Nitroimidazole (0.55 g, 4.86 mmol), 4-(2-chloroethyl)morpholine hydrochloride (0.90 g, 4.86 mmol), sodium iodide (0.18 g, 1.21 mmol) and sodium methoxide (0.59 g, 10.0 mmol) are dissolved in DMF (25 mL). The mixture is heated at 100° C. under a nitrogen atmosphere for 14 h. The reaction mixture is cooled and solvent removed in vacuo. The residue is partitioned between ethyl acetate (30 mL) and sat. NaHCO3 (aq.) (30 mL). The aqueous layer is extracted with ethyl acetate (4×30 mL). The organic layers are combined, dried (MgSO4) and solvent removed in vacuo. The solid residue is purified by column chromatography, eluting with 3% methanol in dichloromethane to give a yellow oil (638 mg, 58%). 1H-NMR (400 MHz, d6-DMSO) =2.39-2.45 (m, 4H), 2.66 (t, 2H, J=6 Hz), 3.52 (t, 4H, J=4.8 Hz), 4.52-4.54 (t, 2H, J=6 Hz), 7.19 (s, 1H, Har), 7.68 (s, 1H, Har).